Cas no 849938-20-1 (Phenyl 3,4-Di-O-acetyl-a-O-benzyl-1-thio-a-L-rhamnopyranoside)

Phenyl 3,4-Di-O-acetyl-a-O-benzyl-1-thio-a-L-rhamnopyranoside structure
849938-20-1 structure
Product Name:Phenyl 3,4-Di-O-acetyl-a-O-benzyl-1-thio-a-L-rhamnopyranoside
CAS No:849938-20-1
MF:C23H26O6S
MW:430.513946056366
CID:826871
PubChem ID:46782732
Update Time:2025-07-31

Phenyl 3,4-Di-O-acetyl-a-O-benzyl-1-thio-a-L-rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

    • Phenyl 3,4-Di-O-acetyl-α-O-benzyl-1-thio-α-L-rhamnopyranoside
    • [(2S,3S,4R,5R,6S)-4-acetyloxy-2-methyl-5-phenylmethoxy-6-phenylsulfanyloxan-3-yl] acetate
    • PHENYL 3,4-DI-O-ACETYL-A-O-BENZYL-1-THIO-A-L-RHAMNOPYRANOSIDE
    • A-L-rhamnopyranoside
    • A-O-benzyl-1-thio-
    • Phenyl 3,4-Di-O-acetyl-
    • SCHEMBL4267554
    • Phenyl 3,4-di-O-acetyl-2-O-benzyl-6-deoxy-1-thio-alpha-L-mannopyranoside
    • W-203935
    • AKOS025295820
    • Phenyl 3,4-di-O-acetyl-2-O-benzyl-a-L-thiorhamnopyranoside
    • 849938-20-1
    • Phenyl 3,4-Di-O-acetyl-2-O-benzyl-1-thio-alpha-L-rhamnopyranoside
    • DTXSID60676109
    • Phenyl 3,4-Di-O-acetyl-alpha-O-benzyl-1-thio-alpha-L-rhamnopyranoside
    • (2S,3S,4R,5R,6S)-5-(Benzyloxy)-2-methyl-6-(phenylthio)tetrahydro-2H-pyran-3,4-diyl diacetate
    • OESKCJVZEVEFLO-JAGQFSKZSA-N
    • (2S,3S,4R,5R,6S)-3-(acetyloxy)-5-(benzyloxy)-2-methyl-6-(phenylsulfanyl)oxan-4-yl acetate
    • Phenyl 3,4-Di-O-acetyl-a-O-benzyl-1-thio-a-L-rhamnopyranoside
    • Inchi: 1S/C23H26O6S/c1-15-20(28-16(2)24)21(29-17(3)25)22(26-14-18-10-6-4-7-11-18)23(27-15)30-19-12-8-5-9-13-19/h4-13,15,20-23H,14H2,1-3H3/t15-,20-,21+,22+,23-/m0/s1
    • InChI Key: OESKCJVZEVEFLO-JAGQFSKZSA-N
    • SMILES: S(C1C=CC=CC=1)[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 430.14500
  • Monoisotopic Mass: 430.14500972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 96.4Ų

Experimental Properties

  • Melting Point: 95-97?C
  • PSA: 96.36000
  • LogP: 3.97230

Phenyl 3,4-Di-O-acetyl-a-O-benzyl-1-thio-a-L-rhamnopyranoside Pricemore >>

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